Cas no 19875-04-8 (4-Hydroxy-2-methylpyrimidine)

• Product Name: 4-Hydroxy-2-methylpyrimidine
• CAS No: 19875-04-8
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD05864425
• CID: 51416
• PubChem ID: 250451
• Update Time: 2025-04-18

4-Hydroxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4(3H)-pyrimidinone
• 2-Methylpyrimidin-4(3H)-one
• 4(1H)-Pyrimidinone, 2-methyl- (8CI,9CI)
• 4-Hydroxy-2-methylpyrimidine
• 2-methylpyrimidin-4-ol
• C5H6N2O
• 2-Methyl-3H-pyrimidin-4-on
• 2-Methyl-3H-pyrimidin-4-on (2-Methyl-pyrimidin-4-ol)
• 2-methyl-3H-pyrimidin-4-one
• 2-methyl-3H-pyrimidine-4-one
• 2-Methyl-4-hydroxypyriMidine
• 2-Methyl-4-hydroxy-pyriMidine
• 2-Methyl-4-pyrimidinol
• 2-Methylpyrimidin-4(1H)-one
• 2-Methylpyrimidine-4(3H)-one
• 2-Methylpyrimidine-4-ol
• 2-Methylpyrimidin-4-one
• 3-Methyl-3,4-dihydro-4-pyrimidinone
• NSC 69938
• 2-methyl-1H-pyrimidin-6-one
• 4(3H)-Pyrimidinone,2-methyl-
• 4(1H)-Pyrimidinone,2-methyl- (8CI,9CI)
• 4-Hydroxy-2-methylpyrimidine
• 4(1H)-Pyrimidinone, 2-methyl-
• QWIDYOLZFAQBOB-UHFFFAOYSA-N
• NSC69938
• 2-methyl-3,4-dihydropyrimidin-4-one
• 4-Pyrimidinol,2-methyl-
• 2-Methyl-pyrimidin-4-ol
• methylpyrimidin-4(3H)-one
• 2-Met
• SY112256
• A835731
• 2-methyl-1,4-dihydropyrimidin-4-one
• FT-0649613
• SCHEMBL755723
• 2-methylpyrimidin-4-ol;2-Methylpyrimidin-4(3H)-one
• 127892-80-2
• CS-W019202
• SB57830
• 67383-35-1
• 19875-04-8
• AM20100623
• EN300-67587
• J-513387
• MFCD05864425
• MFCD00234103
• DTXSID10941718
• 2-Methyl-4(1H)-pyrimidinone #
• A22342
• Z1269638492
• NSC-69938
• InChI=1/C5H6N2O/c1-4-6-3-2-5(8)7-4/h2-3H,1H3,(H,6,7,8
• H10624
• AKOS009845214
• SB57752
• J-515479
• AKOS015856515
• FT-0650116
• D78263
• AKOS015901383
• DS-3240
• SY064510
• 4(3H)-Pyrimidinone, 2-methyl- (9CI)
• DB-010252

• MDL： MFCD05864425
• Inchi： 1S/C5H6N2O/c1-4-6-3-2-5(8)7-4/h2-3H,1H3,(H,6,7,8)
• InChI Key： QWIDYOLZFAQBOB-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C)N1

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.22
• Melting Point: No data available
• Boiling Point: 190.3 °C at 760 mmHg
• Flash Point: 68.9 °C
• Refractive Index: 1.576
• PSA: 41.46
• LogP: 0.07830
• Vapor Pressure: No data available

4-Hydroxy-2-methylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature